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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B15592412 Get Quote

8-Hydroxyodoroside A: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Hydroxyodoroside A is a cardenolide glycoside, a class of naturally occurring steroids,

isolated from Nerium oleander. This technical guide provides a comprehensive overview of its

physicochemical properties, experimental protocols for its isolation, and an exploration of its

biological activities and associated signaling pathways. This document is intended to serve as

a valuable resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Physicochemical Properties
8-Hydroxyodoroside A is a white powder.[1] While specific experimental data for some of its

physicochemical properties are not readily available in the public domain, its fundamental

properties have been identified.
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Property Value Source

Molecular Formula C₃₀H₄₆O₈ [1]

Molecular Weight 534.69 g/mol [1]

CAS Number 176519-75-8 [1]

Physical State Powder [1][2][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[2][3][4]

Experimental Protocols
General Isolation and Purification of Cardiac Glycosides
from Nerium oleander
While a specific protocol for the isolation of 8-Hydroxyodoroside A is not detailed in the

available literature, a general methodology for extracting cardiac glycosides from Nerium

oleander can be described. This process typically involves solvent extraction followed by

chromatographic separation.

1. Extraction:

Dried and powdered leaves of Nerium oleander are subjected to extraction with a lower

alcohol, such as ethanol.[5]

The resulting crude extract is then concentrated.[5]

A secondary extraction is performed using a mixed solvent system, for instance, a

combination of n-butanol, chloroform, and ethanol.[5]

2. Purification:

The extract from the secondary extraction is concentrated.
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The concentrated extract is then subjected to chromatographic techniques for the separation

and purification of individual cardiac glycosides. Thin-layer chromatography (TLC) is a

common method used for the separation and identification of these compounds.[6]

The following diagram illustrates a general workflow for the isolation of cardiac glycosides from

Nerium oleander.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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